![molecular formula C12H12ClFO2S B2902128 [3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride CAS No. 2287271-85-4](/img/structure/B2902128.png)
[3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
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Description
“[3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a complex organic compound. It contains a bicyclo[1.1.1]pentane core, which is a highly strained and reactive structure . The compound also contains a fluorophenyl group and a methanesulfonyl chloride group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a practical scalable approach to fluoro-bicyclo[1.1.1]pentanes has been developed . Another method involves the use of a continuous flow process to generate [1.1.1]propellane, which can then be derivatized into various bicyclo[1.1.1]pentane species .Molecular Structure Analysis
The molecular structure of “[3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is complex due to the presence of the bicyclo[1.1.1]pentane core, the fluorophenyl group, and the methanesulfonyl chloride group .Chemical Reactions Analysis
Methanesulfonyl chloride is highly reactive and is an electrophile, functioning as a source of the “CH3SO2+” synthon . It can react with alcohols to give methanesulfonates . Bicyclo[1.1.1]pentanes can be derivatized into various species .Safety and Hazards
Future Directions
The future directions in the research and application of “[3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” and similar compounds could involve the development of more efficient methodologies for their synthesis . There is also potential for these compounds to be used in various aspects of chemistry, from medicinal chemistry to materials science .
properties
IUPAC Name |
[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClFO2S/c13-17(15,16)8-11-5-12(6-11,7-11)9-2-1-3-10(14)4-9/h1-4H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYLLISIEDHKRBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(C2)C3=CC(=CC=C3)F)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClFO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride |
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